5-Naphthalen-1-YL-2H-pyrazole-3-carboxylic acid (3-bromo-benzylidene)-hydrazide

• Molecular Formula: C21H15BrN4O
• Molecular Weight: 419.3 g/mol
• IUPAC Name: N-[(E)-(3-bromophenyl)methylideneamino]-3-naphthalen-1-yl-1H-pyrazole-5-carboxamide
• InChI: InChI=1S/C21H15BrN4O/c22-16-8-3-5-14(11-16)13-23-26-21(27)20-12-19(24-25-20)18-10-4-7-15-6-1-2-9-17(15)18/h1-13H,(H,24,25)(H,26,27)/b23-13+
• InChI Key: ZKNNQPRULRHQNT-YDZHTSKRSA-N
• Isomeric SMILES: C1=CC=C2C(=C1)C=CC=C2C3=NNC(=C3)C(=O)N/N=C/C4=CC(=CC=C4)Br
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2C3=NNC(=C3)C(=O)NN=CC4=CC(=CC=C4)Br

Description

This compound (CAS RN: 1299343-31-9) is a hydrazide derivative featuring a pyrazole core substituted with a naphthalen-1-yl group at position 5 and a 3-bromo-benzylidene hydrazide moiety at position 2. Its structure combines aromatic (naphthalene, bromophenyl) and heterocyclic (pyrazole) components, which are critical for its physicochemical and biological properties. Hydrazide derivatives are known for diverse bioactivities, including antimicrobial, anti-inflammatory, and anticancer effects, attributed to their ability to form hydrogen bonds and chelate metal ions .

Biological Activity

5-Naphthalen-1-YL-2H-pyrazole-3-carboxylic acid (3-bromo-benzylidene)-hydrazide is a complex organic compound that has garnered attention for its potential biological activities. This article delves into the synthesis, structural characteristics, and pharmacological properties of this compound, supported by data tables and relevant research findings.

Structural Characteristics

The molecular formula of 5-Naphthalen-1-YL-2H-pyrazole-3-carboxylic acid (3-bromo-benzylidene)-hydrazide is C21H15BrN4O, with a molecular weight of approximately 419.3 g/mol. The compound features a naphthalene moiety, a pyrazole ring, and a hydrazide functional group, which contribute to its reactivity and biological interactions. The presence of the bromine atom in the benzylidene part enhances its chemical properties.

Synthesis

The synthesis of this compound typically involves several steps, including the formation of the pyrazole ring followed by the introduction of the hydrazide group. A general synthetic route includes:

• Formation of 5-Naphthalen-1-YL-2H-pyrazole : This step involves cyclization reactions using naphthalene derivatives and appropriate hydrazines.
• Carboxylation : The pyrazole is then functionalized at the 3-position with a carboxylic acid group.
• Hydrazone Formation : The final step involves reacting the carboxylic acid derivative with 3-bromo-benzaldehyde to form the hydrazone.

Biological Activities

Research has indicated that compounds containing pyrazole scaffolds exhibit a wide range of biological activities, including:

• Anti-inflammatory Properties : Studies have shown that pyrazole derivatives can significantly inhibit inflammation. For example, compounds similar to 5-Naphthalen-1-YL-2H-pyrazole have demonstrated anti-inflammatory effects comparable to standard drugs like diclofenac .
• Antimicrobial Activity : Pyrazole derivatives have been evaluated for their antimicrobial properties against various bacterial strains. Research indicates that certain derivatives exhibit potent activity against pathogens such as E. coli and S. aureus .
• Anticancer Potential : Some studies suggest that pyrazole compounds may possess anticancer properties by inducing apoptosis in cancer cells and inhibiting tumor growth .

Case Studies

Several studies have focused on the pharmacological activities of pyrazole derivatives:

• Anti-inflammatory Activity :
  • A study evaluated various pyrazole derivatives using the carrageenan-induced paw edema model in rats, finding that some exhibited over 80% inhibition of inflammation compared to standard treatments .
• Antimicrobial Efficacy :
  • In vitro testing against multiple bacterial strains revealed that certain synthesized pyrazoles showed significant antibacterial activity, particularly those modified with specific functional groups .
• Anticancer Activity :
  • Research on a series of pyrazole derivatives indicated their potential in inhibiting cancer cell proliferation through various mechanisms, including cell cycle arrest and apoptosis induction .

Data Table: Summary of Biological Activities

Activity Type	Compound Tested	Effectiveness	Reference
Anti-inflammatory	Pyrazole Derivative 5a	≥84.2% inhibition
Antimicrobial	Pyrazole Derivative 11	Good activity against E. coli and S. aureus
Anticancer	Various Pyrazole Derivatives	Induces apoptosis in cancer cells

Scientific Research Applications

Structural Features

Feature	Description
Naphthalene Derivative	Contains naphthalene rings
Pyrazole Derivative	Contains pyrazole rings
Hydrazide Functional Group	Potential for different mechanisms of action

The unique combination of these structural elements allows this compound to exhibit diverse chemical reactivity and biological activities not typically observed in simpler analogs.

Medicinal Chemistry

5-Naphthalen-1-yl-2H-pyrazole-3-carboxylic acid (3-bromo-benzylidene)-hydrazide has been investigated for various biological activities , including:

• Anticancer Activity : Research indicates that compounds with similar structures have shown promising results against various cancer cell lines. For instance, derivatives of pyrazole have been evaluated for their ability to inhibit tumor growth, demonstrating significant antiproliferative effects .
• Anti-inflammatory Properties : Some studies suggest that pyrazole derivatives can exhibit anti-inflammatory activity. The incorporation of specific substituents in the pyrazole ring may enhance this effect, making it a candidate for further pharmaceutical development .

Agricultural Applications

Compounds like 5-naphthalen-1-yl-2H-pyrazole-3-carboxylic acid (3-bromo-benzylidene)-hydrazide have potential applications in agriculture as pesticides or herbicides . The biological activity observed in laboratory settings suggests that such compounds could be effective against certain pests or diseases affecting crops.

Material Science

In material science, the synthesis of new polymers incorporating pyrazole derivatives is being explored. These materials may possess unique thermal and mechanical properties due to the presence of the naphthalene structure, which can enhance the performance of polymeric materials in various applications including coatings and composites .

Case Study 1: Anticancer Activity Evaluation

A study evaluated the anticancer properties of several pyrazole derivatives, including those structurally related to 5-naphthalen-1-yl-2H-pyrazole-3-carboxylic acid (3-bromo-benzylidene)-hydrazide. The results indicated substantial growth inhibition across multiple cancer cell lines, particularly in breast cancer models, where some derivatives showed IC50 values lower than standard chemotherapeutics like 5-fluorouracil .

Case Study 2: Anti-inflammatory Activity Assessment

Another investigation focused on the anti-inflammatory effects of hydrazide derivatives derived from pyrazoles. The study utilized carrageenan-induced paw edema models in rats to assess efficacy. Results demonstrated that certain derivatives exhibited significant reductions in inflammation compared to control groups, highlighting their potential therapeutic benefits .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Key Variations

The compound is compared to analogues differing in substituents, functional groups, and synthesis routes (Table 1).

Table 1: Comparative Analysis of Structural Analogues

Compound Name	Molecular Formula (Calculated)	Substituents/Modifications	Key Properties/Bioactivity	Synthesis Method	References
Target Compound: 5-Naphthalen-1-YL-2H-pyrazole-3-carboxylic acid (3-bromo-benzylidene)-hydrazide	C₂₁H₁₅BrN₄O	Naphthalen-1-yl, 3-bromo-benzylidene hydrazide	Hypothesized antimicrobial/chelating	Condensation of pyrazole hydrazide with 3-bromo-benzaldehyde (inferred)
N′-[(E)-(5-Bromo-2-hydroxyphenyl)methylene]-3-(naphthalen-1-yl)-1H-pyrazole-5-carbohydrazide	C₂₁H₁₅BrN₄O₂	5-Bromo-2-hydroxy-benzylidene hydrazide	Increased polarity due to -OH group	Similar condensation, hydroxylation step likely
3-Bromo-N-(4-chloro-2-(sulfonamide)phenyl)-pyrazole carboxamide ()	C₂₃H₁₈BrClN₄O₃S	Sulfonamide, 3-bromo-pyrazole, chlorophenyl	Antimicrobial (sulfonamide class)	Nucleophilic substitution with NaH/THF
5-Bromo-3-(propan-2-yl)-1H-pyrazole ()	C₆H₇BrN₂	Isopropyl, bromo-pyrazole	Simpler structure, lower MW	Halogenation of pyrazole precursors

Research Findings and Implications

Hypothesized Bioactivity

While direct bioactivity data for the target compound is unavailable in the provided evidence, its structural features suggest:

• Antimicrobial Potential: Hydrazides and brominated aromatics are frequently active against pathogens .
• Anticancer Activity : Naphthalene derivatives often intercalate DNA or inhibit kinases .

Challenges and Opportunities

• Synthetic Complexity : The bromo-benzylidene hydrazide moiety requires precise reaction conditions to avoid by-products (e.g., isomerization during condensation).
• Solubility Limitations : High molecular weight and aromaticity may reduce aqueous solubility, necessitating formulation studies.